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molecular formula C20H19Cl2N3O3S B8742683 1H-Imidazole-2-methanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-((2-nitrophenyl)methyl)- CAS No. 178980-73-9

1H-Imidazole-2-methanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-((2-nitrophenyl)methyl)-

Cat. No. B8742683
CAS RN: 178980-73-9
M. Wt: 452.4 g/mol
InChI Key: RCWRXNRCVRXRBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05910506

Procedure details

To dimethylformamide was added 237 mg of o-nitrobenzyl chloride and 228 mg of potassium iodide under ice-cooling, the mixture was allowed to warm up to room temperature and stirred for 20 minutes. Then, 400 mg of 5-(3,5-dichlorophenylthio)-4-isopropyl-2-(p-methoxybenzyloxymethyl)-1H-imidazole (101b)was added, followed by addition of 152 mg of potassium carbonate. Then, the mixture was warmed up to 50° C., and allowed to react for 6 hours. After completion of the reaction, the mixture was diluted with water, extracted with diethyl ether, the extract was dried over sodium sulfate, and the solvent was distilled off under reduced pressure. To thus-obtained oil were added 10 ml of ethanol and 20 ml of 36% hydrochloric acid, and the mixture was stirred at 90° C. for 2 hours. After completion of the reaction, the solvent was distilled off under reduced pressure, an aqueous sodium hydrogen carbonate solution was added, extracted with ethyl acetate, the extract was dried over sodium sulfate, and the solvent was distilled off under reduced pressure. The crystals were washed with diethyl ether, filtered, and 195 mg of 5-(3,5-dichlorophenylthio)-2-hydroxymethyl-4-isopropyl-1-(o-nitrobenzyl)-1H-imidazole (103c)was obtained (yield 47%). mp 160-166° C.
Name
5-(3,5-dichlorophenylthio)-4-isopropyl-2-(p-methoxybenzyloxymethyl)-1H-imidazole
Quantity
400 mg
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
152 mg
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
hydrochloric acid
Quantity
20 mL
Type
reactant
Reaction Step Four
Name
ethanol
Quantity
10 mL
Type
solvent
Reaction Step Four
Name
o-nitrobenzyl chloride
Quantity
237 mg
Type
reactant
Reaction Step Five
Name
potassium iodide
Quantity
228 mg
Type
reactant
Reaction Step Five
Name
dimethylformamide
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
5-(3,5-dichlorophenylthio)-2-hydroxymethyl-4-isopropyl-1-(o-nitrobenzyl)-1H-imidazole
Yield
47%

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:11]=[CH:10][CH:9]=[CH:8][C:5]=1[CH2:6]Cl)([O-:3])=[O:2].[I-].[K+].[Cl:14][C:15]1[CH:16]=[C:17]([S:22][C:23]2[NH:27][C:26]([CH2:28][O:29]CC3C=CC(OC)=CC=3)=[N:25][C:24]=2[CH:39]([CH3:41])[CH3:40])[CH:18]=[C:19]([Cl:21])[CH:20]=1.C(=O)([O-])[O-].[K+].[K+].Cl>O.C(O)C.CN(C)C=O>[Cl:21][C:19]1[CH:18]=[C:17]([S:22][C:23]2[N:27]([CH2:6][C:5]3[CH:8]=[CH:9][CH:10]=[CH:11][C:4]=3[N+:1]([O-:3])=[O:2])[C:26]([CH2:28][OH:29])=[N:25][C:24]=2[CH:39]([CH3:41])[CH3:40])[CH:16]=[C:15]([Cl:14])[CH:20]=1 |f:1.2,4.5.6|

Inputs

Step One
Name
5-(3,5-dichlorophenylthio)-4-isopropyl-2-(p-methoxybenzyloxymethyl)-1H-imidazole
Quantity
400 mg
Type
reactant
Smiles
ClC=1C=C(C=C(C1)Cl)SC1=C(N=C(N1)COCC1=CC=C(C=C1)OC)C(C)C
Step Two
Name
potassium carbonate
Quantity
152 mg
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Step Four
Name
hydrochloric acid
Quantity
20 mL
Type
reactant
Smiles
Cl
Name
ethanol
Quantity
10 mL
Type
solvent
Smiles
C(C)O
Step Five
Name
o-nitrobenzyl chloride
Quantity
237 mg
Type
reactant
Smiles
[N+](=O)([O-])C1=C(CCl)C=CC=C1
Name
potassium iodide
Quantity
228 mg
Type
reactant
Smiles
[I-].[K+]
Name
dimethylformamide
Quantity
0 (± 1) mol
Type
solvent
Smiles
CN(C=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred for 20 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooling
TEMPERATURE
Type
TEMPERATURE
Details
Then, the mixture was warmed up to 50° C.
CUSTOM
Type
CUSTOM
Details
to react for 6 hours
Duration
6 h
CUSTOM
Type
CUSTOM
Details
After completion of the reaction
EXTRACTION
Type
EXTRACTION
Details
extracted with diethyl ether
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the extract was dried over sodium sulfate
DISTILLATION
Type
DISTILLATION
Details
the solvent was distilled off under reduced pressure
CUSTOM
Type
CUSTOM
Details
To thus-obtained oil
STIRRING
Type
STIRRING
Details
the mixture was stirred at 90° C. for 2 hours
Duration
2 h
CUSTOM
Type
CUSTOM
Details
After completion of the reaction
DISTILLATION
Type
DISTILLATION
Details
the solvent was distilled off under reduced pressure
ADDITION
Type
ADDITION
Details
an aqueous sodium hydrogen carbonate solution was added
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the extract was dried over sodium sulfate
DISTILLATION
Type
DISTILLATION
Details
the solvent was distilled off under reduced pressure
WASH
Type
WASH
Details
The crystals were washed with diethyl ether
FILTRATION
Type
FILTRATION
Details
filtered

Outcomes

Product
Details
Reaction Time
 20 min
Name
5-(3,5-dichlorophenylthio)-2-hydroxymethyl-4-isopropyl-1-(o-nitrobenzyl)-1H-imidazole
Type
product
Smiles
ClC=1C=C(C=C(C1)Cl)SC1=C(N=C(N1CC1=C(C=CC=C1)[N+](=O)[O-])CO)C(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 195 mg
YIELD: PERCENTYIELD 47%
YIELD: CALCULATEDPERCENTYIELD 47.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.